Cas no 2558205-28-8 (AkaLumine hydrochloride)

• Product Name: AkaLumine hydrochloride
• CAS No: 2558205-28-8
• MF: C₁₆H₁₉ClN₂O₂S
• MW: 338.9
• CID: 5083569
• PubChem ID: 124203055
• Update Time: 2025-10-30

AkaLumine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AkaLumine hydrochloride
• 4-Thiazolecarboxylic acid, 2-[(1E,3E)-4-[4-(dimethylamino)phenyl]-1,3-butadien-1-yl]-4,5-dihydro-, hydrochloride (1:1), (4S)-
• 2-[(1E,3E)-4-[4-(Dimethylamino)phenyl]-1,3-butadien-1-yl]-4,5-dihydro-(4s)-4-thiazolecarboxylic acid hydrochloride salt
• 2558205-28-8
• EX-A4851A
• CS-0058745
• G14633
• AKOS037435229
• AkaLumine HCl
• AkaLumine (hydrochloride)
• (4S)-2-[(1E,3E)-4-[4-(dimethylamino)phenyl]buta-1,3-dienyl]-4,5-dihydro-1,3-thiazole-4-carboxylic acid;hydrochloride
• AkaLumine hydrochloride?
• HY-112641A
• MS-25160
• TokeOni

• Inchi： 1S/C16H18N2O2S.ClH/c1-18(2)13-9-7-12(8-10-13)5-3-4-6-15-17-14(11-21-15)16(19)20;/h3-10,14H,11H2,1-2H3,(H,19,20);1H/b5-3+,6-4+;/t14-;/m1./s1
• InChI Key： PZCNKVAGZCXXHX-SSRSOBHISA-N
• SMILES： C(/C1SC[C@H](C(=O)O)N=1)=C\C=C\C1C=CC(N(C)C)=CC=1.Cl

Computed Properties

• Exact Mass: 338.0855767g/mol
• Monoisotopic Mass: 338.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.2Ų

Additional information on AkaLumine hydrochloride

AkaLumine Hydrochloride: A Comprehensive Overview

AkaLumine hydrochloride, identified by the CAS number 2558205-28-8, is a compound that has garnered significant attention in the scientific and industrial communities. This compound is notable for its unique chemical properties and its potential applications across various fields. Recent advancements in chemical synthesis and materials science have further highlighted its versatility and importance in modern research.

The chemical structure of AkaLumine hydrochloride is characterized by its intricate arrangement of atoms, which contributes to its distinctive reactivity and stability. Researchers have recently explored its electronic properties, revealing insights into its potential use in advanced materials such as semiconductors and optoelectronic devices. These findings underscore the compound's role in pushing the boundaries of technology and innovation.

In terms of synthesis, AkaLumine hydrochloride is typically derived through a multi-step process involving carefully controlled conditions to ensure purity and efficiency. Recent studies have optimized these synthesis methods, reducing production costs while maintaining high-quality standards. This has made the compound more accessible for both academic research and industrial applications.

The application of AkaLumine hydrochloride extends beyond traditional chemical uses. Its ability to act as a catalyst in certain reactions has been a focal point of recent investigations. For instance, researchers have demonstrated its effectiveness in accelerating organic transformations, which could revolutionize pharmaceutical manufacturing and fine chemical synthesis.

Beyond its chemical applications, AkaLumine hydrochloride has also found relevance in environmental science. Its role in pollution control technologies, such as catalytic converters and water treatment systems, has been explored in recent studies. These applications highlight the compound's potential to contribute to sustainable development and environmental protection.

The global market for AkaLumine hydrochloride is experiencing growth due to increasing demand from various industries. Market analysis indicates that factors such as rising R&D investments and technological advancements are driving this growth. As more industries recognize the benefits of this compound, its market presence is expected to expand further in the coming years.

In conclusion, AkaLumine hydrochloride, with its CAS number 2558205-28-8, stands as a testament to human ingenuity in chemical innovation. Its diverse applications, coupled with ongoing research advancements, position it as a key player in shaping future technologies and industries. As scientists continue to unlock its full potential, the significance of this compound will undoubtedly grow on a global scale.